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Compound of Interest

Compound Name: 6,6-Dimethylfulvene

Cat. No.: B1295306

For immediate release

This technical guide provides a comprehensive overview of 6,6-dimethylfulvene, a key
organic compound with diverse applications in chemical synthesis. Intended for researchers,
scientists, and professionals in drug development, this document details its chemical
properties, synthesis, and reactivity, with a focus on its role in cycloaddition reactions.

Core Chemical Data

6,6-Dimethylfulvene, a substituted fulvene, is a valuable reagent in organic chemistry. Its
fundamental properties are summarized below.
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Property Value Reference
CAS Number 2175-91-9 [11[2][3][41[5]16]
Molecular Formula CsHaio [11[2][5]
Molecular Weight 106.17 g/mol [11[2][4]1[5][6]
Boiling Point 76-77 °C at 50 mmHg [1][6]

Melting Point 3°C [6]

Density 0.881 g/mL at 25 °C [6]

Refractive Index n20/D 1.548 [1][6]

Flash Point 43 °C [1][6]

Storage Temperature -20 °C [6]

Synthesis of 6,6-Dimethylfulvene

The synthesis of fulvenes can be challenging due to their propensity for polymerization and
side reactions. However, several methods have been developed for the synthesis of 6,6-
dimethylfulvene. One common approach is the condensation of cyclopentadiene with
acetone.

Experimental Protocol: Condensation of
Cyclopentadiene and Acetone

This method, a variation of the Thiele synthesis, involves the base-catalyzed reaction of
cyclopentadiene with acetone. While specific conditions can vary, a general procedure is
outlined below. It is important to note that optimizing reaction conditions is crucial for achieving
good yields, as some methods have reported yields as low as 25% for 6,6-dimethylfulvene
under certain conditions.

Materials:

» Freshly cracked cyclopentadiene

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5708559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6753682/
https://www.beilstein-journals.org/bjoc/articles/15/209
http://orgsyn.org/demo.aspx?prep=cv5p0431
https://www.researchgate.net/figure/Scheme-5-Reactions-of-a-6-6-dimethylpentafulvene-participating-as-2p-and-4p-components_fig5_335664052
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://pmc.ncbi.nlm.nih.gov/articles/PMC5708559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6753682/
https://www.researchgate.net/figure/Scheme-5-Reactions-of-a-6-6-dimethylpentafulvene-participating-as-2p-and-4p-components_fig5_335664052
https://pmc.ncbi.nlm.nih.gov/articles/PMC5708559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6753682/
http://orgsyn.org/demo.aspx?prep=cv5p0431
https://www.researchgate.net/figure/Scheme-5-Reactions-of-a-6-6-dimethylpentafulvene-participating-as-2p-and-4p-components_fig5_335664052
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://pmc.ncbi.nlm.nih.gov/articles/PMC5708559/
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://pmc.ncbi.nlm.nih.gov/articles/PMC5708559/
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://pmc.ncbi.nlm.nih.gov/articles/PMC5708559/
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://www.researchgate.net/figure/Scheme-3-Reaction-of-6-6-dimethylfulvene-7-and-dimethyl-maleate-8-under-microwave_fig6_41467326
https://www.benchchem.com/product/b1295306?utm_src=pdf-body
https://www.benchchem.com/product/b1295306?utm_src=pdf-body
https://www.benchchem.com/product/b1295306?utm_src=pdf-body
https://www.benchchem.com/product/b1295306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Acetone

e Secondary amine catalyst (e.g., pyrrolidine)
e Methanol

e Dichloromethane

e Brine

e Anhydrous magnesium sulfate

Procedure:

o A solution of freshly distilled cyclopentadiene and a slight excess of acetone is prepared in
methanol.

e The solution is cooled in an ice bath.

e A catalytic amount of a secondary amine, such as pyrrolidine, is added dropwise to the
stirred solution.

e The reaction mixture is stirred at room temperature for several hours until the reaction is
complete, as monitored by thin-layer chromatography (TLC).

e The reaction mixture is then partitioned between dichloromethane and water.

e The organic layer is separated, washed with brine, and dried over anhydrous magnesium
sulfate.

e The solvent is removed under reduced pressure, and the crude product is purified by
vacuum distillation to yield 6,6-dimethylfulvene as a yellow oil.

Chemical Reactivity and Applications

6,6-Dimethylfulvene is a versatile building block in organic synthesis, primarily due to its
participation in various cycloaddition reactions. The exocyclic double bond is highly polarizable,
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which imparts a 6mt-Huckel aromatic character to the cyclopentadienyl ring in its dipolar
resonance structure. This electronic feature governs its reactivity.

The primary modes of reaction for fulvenes include:
» Nucleophilic attack at the exocyclic C-6 carbon.

o Electrophilic attack, which preferentially occurs at the C-1 position of the cyclopentadienyl

ring.

o Cycloaddition reactions involving the cyclopentadienyl ring system.

Cycloaddition Reactions

6,6-Dimethylfulvene can participate in a variety of cycloaddition reactions, acting as a 2T, 4T,
or 611 component. This reactivity makes it a valuable precursor for the synthesis of complex
polycyclic scaffolds.

One notable reaction is the Diels-Alder cycloaddition with maleic anhydride, which can lead to
both endo and exo adducts.

Caption: Diels-Alder reaction of 6,6-dimethylfulvene with maleic anhydride.

6,6-Dimethylfulvene also reacts with singlet oxygen in a [4+2] cycloaddition, followed by
rearrangement to form an enol lactone.

[6,6-Dimethylfulvene + 102) [4+2] Cycloaddition >[Peroxide Intermediate)w» Enol Lactone

Click to download full resolution via product page

Caption: Reaction of 6,6-dimethylfulvene with singlet oxygen.

Furthermore, 6,6-dimethylfulvene can react as both a 21t and 411 component in cycloadditions
with p-benzoquinone, leading to [2+3] and [4+2] cycloadducts, respectively.

Caption: Cycloaddition of 6,6-dimethylfulvene with p-benzoquinone.
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Other Applications

Beyond cycloadditions, 6,6-dimethylfulvene is employed in the synthesis of ansa-
metallocenes and fulvenols. It also undergoes nucleophilic addition reactions at its exocyclic
double bond. For instance, it reacts with lithium dichloromethide selectively at the exocyclic
double bond.

Conclusion

6,6-Dimethylfulvene is a versatile and highly reactive compound with significant applications
in organic synthesis. Its unique electronic structure allows it to participate in a wide range of
reactions, most notably cycloadditions, making it a valuable tool for the construction of complex
molecular architectures. This guide provides foundational knowledge for researchers looking to
leverage the synthetic potential of this important molecule. Further investigation into its
reactivity is ongoing and promises to uncover new synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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